Cas no 1428725-95-4 (Methyl [(3-bromobenzyl)oxy]acetate)

• Product Name: Methyl [(3-bromobenzyl)oxy]acetate
• CAS No: 1428725-95-4
• MF: C₁₀H₁₁BrO₃
• MW: 259.096542596817
• CID: 2126448
• Update Time: 2023-08-03

Methyl [(3-bromobenzyl)oxy]acetate Chemical and Physical Properties

Names and Identifiers

• methyl 2-(3-bromobenzyloxy)acetate
• DFSHDTVRVWDYIC-UHFFFAOYSA-N
• Methyl [(3-bromobenzyl)oxy]acetate
• Acetic acid, 2-[(3-bromophenyl)methoxy]-, methyl ester

• Inchi： 1S/C10H11BrO3/c1-13-10(12)7-14-6-8-3-2-4-9(11)5-8/h2-5H,6-7H2,1H3
• InChI Key： DFSHDTVRVWDYIC-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)COCC(=O)OC

Computed Properties

• Exact Mass: 257.989
• Monoisotopic Mass: 257.989
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.5